Cas no 1210867-93-8 (5-Fluoropyridine-2-sulfonyl Fluoride)

5-Fluoropyridine-2-sulfonyl fluoride is a versatile fluorinated sulfonylating reagent widely used in organic synthesis and medicinal chemistry. Its key advantages include high reactivity as a sulfonyl fluoride donor, enabling efficient introduction of the sulfonyl fluoride group into target molecules. The electron-withdrawing fluorine substituent enhances its electrophilic character, facilitating nucleophilic substitution reactions. This compound is particularly valuable in click chemistry and SuFEx (Sulfur Fluoride Exchange) applications, where it serves as a stable yet reactive intermediate for constructing sulfonamide or sulfonate derivatives. Its pyridine ring offers additional coordination sites for metal-catalyzed transformations. The compound's stability under standard storage conditions and compatibility with diverse reaction conditions make it a practical choice for researchers.
5-Fluoropyridine-2-sulfonyl Fluoride structure
1210867-93-8 structure
Product Name:5-Fluoropyridine-2-sulfonyl Fluoride
CAS No:1210867-93-8
MF:C5H3F2NO2S
MW:179.14462685585
CID:1101915
PubChem ID:54594778
Update Time:2025-11-03

5-Fluoropyridine-2-sulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-Pyridinesulfonyl fluoride
    • 5-fluoropyridine-2-sulfonylfluoride
    • CS-0134076
    • AT32090
    • 1210867-93-8
    • SCHEMBL1827413
    • 5-fluoropyridine-2-sulfonyl fluoride
    • GS0215
    • AKOS026729702
    • Z1238543538
    • EN300-82821
    • ES-2136
    • IJSBTEIQGWQQPM-UHFFFAOYSA-N
    • 5-Fluoropyridine-2-sulfonyl Fluoride
    • Inchi: 1S/C5H3F2NO2S/c6-4-1-2-5(8-3-4)11(7,9)10/h1-3H
    • InChI Key: IJSBTEIQGWQQPM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CN=1)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 178.98525584g/mol
  • Monoisotopic Mass: 178.98525584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 212.1±25.0 °C at 760 mmHg
  • Flash Point: 82.1±23.2 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

5-Fluoropyridine-2-sulfonyl Fluoride Security Information

5-Fluoropyridine-2-sulfonyl Fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-82821-100mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
100mg
$248.0 2022-02-28
Enamine
EN300-82821-250mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
250mg
$354.0 2022-02-28
Enamine
EN300-82821-500mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
500mg
$558.0 2022-02-28
Enamine
EN300-82821-1000mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
1g
$714.0 2022-02-28
Enamine
EN300-82821-2500mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
2500mg
$1400.0 2022-02-28
Enamine
EN300-82821-5000mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
5g
$2071.0 2022-02-28
Enamine
EN300-82821-10000mg
5-fluoropyridine-2-sulfonyl fluoride
1210867-93-8 95.0%
10g
$3069.0 2022-02-28
TRC
B435588-5mg
5-Fluoropyridine-2-sulfonyl Fluoride
1210867-93-8
5mg
$ 50.00 2022-06-01
TRC
B435588-10mg
5-Fluoropyridine-2-sulfonyl Fluoride
1210867-93-8
10mg
$ 70.00 2022-06-01
TRC
B435588-50mg
5-Fluoropyridine-2-sulfonyl Fluoride
1210867-93-8
50mg
$ 295.00 2022-06-01
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.